Cas no 33632-66-5 (2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-)
33632-66-5 structure
Product Name:2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-
CAS No:33632-66-5
MF:C10H10O5
MW:210.183403491974
CID:294378
PubChem ID:45117735
Update Time:2025-04-19
2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-
- 3-hydroxy-3,4-dihydro-2H-1,5-benzodioxepine-4-carboxylic acid
- 3-Hydroxy-3,4-dihydro-2H-1,5-benzodioxepine-2-carboxylic acid
- DTXSID20668666
- 2H-1,5-Benzodioxepin-2-carboxylic acid,3,4-dihydro-3-hydroxy-
- 33632-66-5
-
- Inchi: 1S/C10H10O5/c11-6-5-14-7-3-1-2-4-8(7)15-9(6)10(12)13/h1-4,6,9,11H,5H2,(H,12,13)
- InChI Key: KXKXVHVPGVIMLG-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC(C1C(=O)O)O
Computed Properties
- Exact Mass: 210.0528
- Monoisotopic Mass: 210.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 75.99
2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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